Radafaxine hydrochloride

• CAS No.: 106083-71-0
• Product Name: Radafaxine hydrochloride
• Molecular Formula: C13H19Cl2NO2
• Molecular Weight: 292.2 g/mol
• IUPAC Name: (2S,3S)-2-(3-chlorophenyl)-3,5,5-trimethylmorpholin-2-ol;hydrochloride
• Standard InChI: InChI=1S/C13H18ClNO2.ClH/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10;/h4-7,9,15-16H,8H2,1-3H3;1H/t9-,13+;/m0./s1
• Standard InChIKey: ORXTVTDGPVINDN-BTJVGWIPSA-N
• Isomeric SMILES: C[C@H]1[C@@](OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O.Cl
• SMILES: CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O.Cl
• Canonical SMILES: CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O.Cl
• Description: Radafaxine Hcl(BW-306U; GW-353162A) is a potent metabolite of bupropion; selective for inhibiting the reuptake of norepinephrine over dopamine; DAT (dopamine transporter) and NET(norepinephrine transporter) transporters inhibitor, and nAChR family modulator.
• Synonyms: B.W.306U; BW 306U; BW-306-U; BW-306U
• Reference: [1]. Xu H, et al. Stereoselective analysis of hydroxybupropion and application to drug interaction studies. Chirality. 2007 Mar;19(3):163-70.; [2]. Bondarev ML, et al. Behavioral and biochemical investigations of bupropion metabolites. Eur J Pharmacol. 2003 Aug 1;474(1):85-93.
• PubChem Compound: 9838996
• Last Modified: Nov 11 2021